![molecular formula C13H10N2OS2 B2744309 N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide CAS No. 896343-64-9](/img/structure/B2744309.png)
N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide” is a novel heterocyclic amide derivative . It was obtained by reacting 2-aminothiophene-3-carbonitrile with activated 2-(thiophen-2-yl)acetic acid in a N-acylation reaction .
Synthesis Analysis
The compound was synthesized through a two-step reaction. The first step involved the formation of an acid chloride intermediate, followed by a reaction with key intermediates .Molecular Structure Analysis
The crystal packing of the compound is stabilized by C−H···N and N−H···N hydrogen bonds . It was investigated computationally using the density functional theory (DFT) method with the B3LYP exchange and correlation functions in conjunction with the 6311++G(d,p) basis set in the gas phase .Scientific Research Applications
Agricultural Applications
Polymeric and Solid Lipid Nanoparticles for Sustained Release of Agricultural Chemicals: Thiophene derivatives, similar in structure to the core of N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide, have been used in the development of nanoparticle systems for the sustained release of fungicides, highlighting their potential application in agriculture for the prevention and control of fungal diseases in plants. These carrier systems offer advantages such as modified release profiles, reduced losses due to leaching or degradation, and decreased toxicity in the environment and humans (Campos et al., 2015).
Chemical Synthesis Methodologies
Synthesis of Thiophene Derivatives: Research has been conducted on the synthesis of thiophene derivatives, which are structurally related to N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide. These studies focus on developing new synthetic routes and understanding the chemical reactions of thiophene compounds, which could provide insights into synthesizing and manipulating N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide for various applications (Klemm et al., 1995).
Potential Antitumor Activities
Antitumor Benzothiazoles: Studies on benzothiazoles, which share the benzamide functionality with N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide, have revealed potent and selective antitumor properties against various cancer cell lines. These findings suggest the potential of structurally related compounds to serve as templates for developing new antitumor agents (Mortimer et al., 2006).
properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS2/c1-17-11-4-2-3-9(7-11)12(16)15-13-10(8-14)5-6-18-13/h2-7H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDVIUMCPUGHNSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)NC2=C(C=CS2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyanothiophen-2-yl)-3-methylsulfanylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.